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Compound of Interest

Compound Name: Dimethyl glutaconate

Cat. No.: B041789

CAS Number: 5164-76-1
Molecular Formula: C7H1004
Molecular Weight: 158.15 g/mol

This technical guide provides an in-depth overview of dimethyl glutaconate, a reactive diester
with potential applications in oncology. The document is intended for researchers, scientists,
and professionals in the field of drug development, offering a consolidated resource on its
chemical properties, biological activities, and relevant experimental methodologies.

Core Chemical and Physical Properties

Dimethyl glutaconate, also known as dimethyl 2-pentenoate, is a tautomeric compound.[1] Its
key identifiers and physical properties are summarized below for easy reference.
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Property Value Citation(s)
CAS Number 5164-76-1 [2][3]
Molecular Formula C7H1004 [1][3]
Molecular Weight 158.15 g/mol [11[3]

_ CH300OCCH2CH=CHCOOCH
Linear Formula

3
SMILES COC(=0)C/C=C/C(=0)0C [1]
Density 1.124 g/mL at 20 °C [2]
Boiling Point 192.8 °C at 760 mmHg [2]
Refractive Index n20/D 1.452 [2]
Purity >95.0% to =97% (supplier 3]
dependent)
Synonyms Dimethyl 2-pentenoate [3]

Molecular Structure

The molecular structure of dimethyl glutaconate features a five-carbon chain with two methyl
ester functional groups.

» Molecular Structure Image

Biological Activity and Proposed Mechanism of
Action

Dimethyl glutaconate has been identified as a compound with potential anticancer properties.
[1] Its biological activity is attributed to its ability to interact with DNA and key enzymes involved
in DNA replication and maintenance.

The proposed mechanisms of its antitumor activity include:
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o DNA Cross-linking: As a reactive compound, dimethyl glutaconate is reported to have a
cross-linking effect on DNA, which can induce cell death in rapidly dividing cancer cells.[1]

» Topoisomerase Inhibition: It has been shown to inhibit the activity of topoisomerase Il and IlI
enzymes.[1] These enzymes are crucial for managing DNA topology during replication, and
their inhibition leads to DNA strand breakage and subsequent degradation.[1]

« Inhibition of Nucleic Acid Synthesis: Dimethyl glutaconate may also exert its effects by
binding to purine derivatives such as adenine and guanine, which are essential for the
synthesis of nucleotides. This action would inhibit the production of DNA and RNA.[1]

The compound has demonstrated inhibitory effects on the proliferation of various cancer cell
lines, including those of the breast, prostate, and colon.[1] However, specific quantitative data,
such as IC50 values, are not widely available in the public domain.
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Proposed Mechanism of Action of Dimethyl Glutaconate
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Experimental Steps

Prepare reaction mix
(Buffer, ATP, kDNA)

Add Dimethyl Glutaconate
& Controls

Add Topoisomerase Il

Incubate at 37°C

Terminate reaction
(Stop Buffer, SDS, Proteinase K)

Agarose Gel Electrophoresis

Visualize DNA bands
(UV transillumination)

Analyze results
(Inhibition of decatenation)

Workflow for Topoisomerase Il Inhibition Assay

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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